Cas no 25413-74-5 (1-Butanol,4,4'-(nitrosoimino)bis-)

• Product name: 1-Butanol,4,4'-(nitrosoimino)bis-
• CAS No: 25413-74-5
• MF: C₈H₁₈N₂O₃
• MW: 190.24012
• CID: 263640
• PubChem ID: 32966

1-Butanol,4,4'-(nitrosoimino)bis- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,4,4'-(nitrosoimino)bis-
• N,N-bis(4-hydroxybutyl)nitrous amide
• 4,4'-(Nitrosoimino)dibutan-1-ol
• 1-BUTANOL, 4,4'-NITROSIMINODI-
• LS-46588
• DI(4-HYDROXYBUTYL)NITROSAMINE, N,N-
• DTXSID40180077
• 1-Butanol, 4,4'-(nitrosimino)bis-
• N,N-Di(4-hydroxybutyl)nitrosamine
• N,N-Bis(4-hydroxybutyl)nitrosamine
• 25413-74-5
• Q27256468
• UNII-35LE58A79A
• 35LE58A79A

• Inchi： InChI=1S/C8H18N2O3/c11-7-3-1-5-10(9-13)6-2-4-8-12/h11-12H,1-8H2
• InChI Key： RPPBLDOPYFQRQU-UHFFFAOYSA-N
• SMILES： N(N(CCCCO)CCCCO)=O

Computed Properties

• Exact Mass: 190.13184
• Monoisotopic Mass: 190.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 73.13